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Abstract
Regelidine, a novel sesquiterpene alkaloid, stands as a molecule of significant interest within

the scientific community. First identified from the stems of Tripterygium regelii, its complex

dihydroagarofuran structure has prompted investigations into its chemical and biological

properties. This technical guide provides a comprehensive overview of the discovery and

isolation processes of Regelidine, drawing from the foundational research and methodologies

applied to analogous compounds from the Tripterygium genus. It details the general

experimental protocols for its extraction and purification and presents the known biological

activities of structurally related compounds, offering insights into Regelidine's potential

therapeutic applications. The document also illustrates key experimental workflows and

proposed signaling pathways to facilitate a deeper understanding of this unique natural

product.

Introduction
Regelidine is a naturally occurring 6-nicotinoyl dihydroagarofuran sesquiterpene alkaloid first

reported in 1987. It is classified as a terpenoid, a large and diverse class of organic compounds
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produced by a variety of plants. The discovery of Regelidine originated from the phytochemical

analysis of Tripterygium regelii, a plant species known for producing a wide array of bioactive

molecules. The unique structural features of Regelidine, particularly its sesquiterpene core,

have made it a subject of interest for natural product chemists and pharmacologists.

Discovery and Physicochemical Properties
The initial discovery of Regelidine was documented in a 1987 publication in the Chemical &

Pharmaceutical Bulletin by Hitoshi Hori and colleagues. This seminal work described the

isolation and structural elucidation of this novel compound from the stems of Tripterygium

regelii.

Property Value

Molecular Formula C₃₅H₃₇NO₈

Molecular Weight 599.67 g/mol

CAS Number 114542-54-0

Class Sesquiterpene Alkaloid

Sub-Class Dihydroagarofuran

Isolation Process
While the specific, detailed protocol for the isolation of Regelidine from the original 1987

publication is not widely available, a general methodology can be inferred from numerous

studies on the isolation of other dimacrolide sesquiterpene pyridine alkaloids from Tripterygium

species. The following protocol represents a standard approach for the extraction and

purification of such compounds.

General Experimental Protocol for Isolation
Extraction: The dried and powdered stems of Tripterygium regelii are subjected to exhaustive

extraction with 95% ethanol. This is a common first step to isolate a broad range of

phytochemicals.
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Solvent Partitioning: The resulting ethanol extract is then concentrated under reduced

pressure to yield a crude residue. This residue is suspended in water and partitioned

successively with chloroform and then ethyl acetate. This step separates compounds based

on their polarity. The alkaloid fraction is then typically extracted from the organic layer into an

aqueous acidic solution (e.g., 5% HCl).

Alkaloid Fraction Isolation: The acidic aqueous layer is basified (e.g., with ammonium

hydroxide) and then re-extracted with an organic solvent like ethyl acetate to obtain the

crude alkaloid fraction.

Chromatographic Purification: The crude alkaloid fraction is subjected to multiple rounds of

column chromatography. Common stationary phases include silica gel and Sephadex LH-20.

Elution is performed using a gradient of solvents, such as a chloroform-methanol mixture, to

separate the individual alkaloids.

Final Purification: Further purification is often achieved using preparative thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC) to yield pure

Regelidine.
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General Isolation Workflow for Regelidine

Dried & Powdered Stems of Tripterygium regelii

Extraction with 95% Ethanol

Crude Ethanol Extract

Solvent Partitioning (Chloroform, Ethyl Acetate, Aqueous HCl)

Crude Alkaloid Fraction

Column Chromatography (Silica Gel, Sephadex LH-20)

Semi-Pure Regelidine Fraction

Preparative TLC or HPLC

Pure Regelidine
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A generalized workflow for the isolation of Regelidine.
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Biological Activity and Mechanism of Action
Specific biological activity data for Regelidine is not extensively documented in publicly

available literature. However, the broader class of dihydro-β-agarofuran sesquiterpene

alkaloids from Tripterygium species has been reported to possess a range of biological

activities, including cytotoxic, anti-inflammatory, and immunosuppressive effects[1][2].

Cytotoxicity of Structurally Related Alkaloids
Several studies have evaluated the cytotoxic effects of sesquiterpenoid alkaloids isolated from

Tripterygium wilfordii against various human tumor cell lines. These findings provide a strong

indication of the potential bioactivity of Regelidine.

Compound Cell Line IC₅₀ (µM) Reference

Cangorin K SMMC7721 0.26 - 9.67 [3][4]

Dimacroregelines C SMMC7721 0.26 - 9.67 [3][4]

Dimacroregelines D SMMC7721 0.26 - 9.67 [3][4]

Cangorin K LN-229 0.50 - 7.38 [3][4]

Dimacroregelines C LN-229 0.50 - 7.38 [3][4]

Dimacroregelines D LN-229 0.50 - 7.38 [3][4]

Wilfordatine E HEK293/NF-κB-Luc 8.75 [1]

Tripfordine A HEK293/NF-κB-Luc 0.74 [1]

Wilforine HEK293/NF-κB-Luc 15.66 [1]

Proposed Mechanism of Action: Anti-inflammatory and
Immunosuppressive Effects
Research on related sesquiterpene pyridine alkaloids from Tripterygium wilfordii suggests that

their anti-inflammatory and immunosuppressive activities may be mediated through the

inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway[1]. NF-κB is a crucial

transcription factor that regulates the expression of numerous genes involved in inflammation
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and immune responses. Inhibition of this pathway can lead to a reduction in the production of

pro-inflammatory cytokines.

Proposed NF-κB Signaling Pathway Inhibition
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Inhibition of the NF-κB signaling pathway.

Conclusion
Regelidine, a sesquiterpene alkaloid from Tripterygium regelii, represents a promising scaffold

for further investigation. While specific data on its biological activity remains to be fully

elucidated, the activities of structurally similar compounds from the same genus suggest its

potential as a cytotoxic, anti-inflammatory, or immunosuppressive agent. The general isolation

protocols outlined in this guide provide a foundation for obtaining pure Regelidine for further

study. Future research should focus on the targeted biological evaluation of Regelidine and the

elucidation of its precise mechanism of action to unlock its full therapeutic potential.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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